Comparative M5 PAM Potency and Subtype Selectivity
In the same study that reported VU0365114, the predecessor VU0238429 and the co-optimized analog VU0400265 were profiled side-by-side in identical calcium mobilization assays using CHO cells expressing human M1–M5 receptors [1]. VU0365114 displays an M5 EC50 of 2.7 μM, which is 2.3-fold less potent than VU0238429 (M5 EC50 = 1.16 μM) but 1.4-fold more potent than VU0400265 (M5 EC50 = 1.9 μM). All three compounds share >30 μM selectivity versus M1–M4 subtypes. VU0238429 shows a narrower selectivity window, with confirmed inactivity at M2 and M4 but selectivity only >30-fold versus M1 and M3, whereas VU0365114 was profiled against all four other subtypes and confirmed >11-fold selective [1].
VU0238429 EC50: 1.16 μM; M1/M3 >30 μM
2.3× less potent than VU0238429
| Evidence Dimension | M5 PAM potency (EC50) and selectivity window vs M1–M4 |
|---|---|
| Target Compound Data | M5 EC50 = 2.7 μM; M1–M4 EC50 all >30 μM |
| Comparator Or Baseline | VU0238429: M5 EC50 = 1.16 μM, M1 & M3 >30 μM, no M2/M4 activity; VU0400265: M5 EC50 = 1.9 μM, M1–M4 >30 μM |
| Quantified Difference | VU0365114 is 2.3-fold less potent than VU0238429 at M5; 1.4-fold more potent than VU0400265; comparable selectivity window (all >11-fold vs M1–M4) |
| Conditions | CHO cells expressing recombinant human M1–M5 mAChRs; calcium mobilization assay; n ≥ 3 independent determinations |
Why This Matters
VU0365114 occupies a defined potency node within the M5 PAM toolbox—less potent than the discovery lead VU0238429 but more extensively selectivity-profiled, enabling researchers to select the optimal balance of potency and selectivity confidence for their experimental design.
- [1] Bridges TM, Kennedy JP, Hopkins CR, et al. Heterobiaryl and heterobiaryl ether derived M5 positive allosteric modulators. Bioorg Med Chem Lett. 2010;20(19):5617-5622. doi:10.1016/j.bmcl.2010.08.042 View Source
